Cas no 1258665-53-0 (N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide
• CAS No: 1258665-53-0
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5668560
• PubChem ID: 51078357
• Update Time: 2025-06-09

N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide
• N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dihydro-1,4-benzoxazin-4-yl)acetamide
• EN300-26687334
• AKOS034248581
• 1258665-53-0
• Z368928104

• Inchi： 1S/C16H19N3O2/c1-16(11-17,12-6-7-12)18-15(20)10-19-8-9-21-14-5-3-2-4-13(14)19/h2-5,12H,6-10H2,1H3,(H,18,20)
• InChI Key： BQVMBJKCGGIEIB-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2OCC1)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.4Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide and Its Significance in Modern Chemical Biology

N-(1-cyano-1-cyclopropylethyl-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide) is a compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1258665-53-0, represents a fascinating example of how intricate molecular architectures can be designed to exhibit specific biological activities. The synthesis and exploration of such molecules are pivotal in the development of novel therapeutic agents that target various diseases.

The< strong>molecular framework of N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide incorporates several key structural motifs that are known to contribute to its pharmacological properties. The presence of a< strong>cyclopropyl group and a cyano substituent in the side chain enhances the compound's lipophilicity and potential for interaction with biological targets. Additionally, the benzoxazine core is a well-documented scaffold in medicinal chemistry, known for its ability to modulate enzyme activity and cellular signaling pathways.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide has been investigated for its potential to disrupt or enhance specific PPIs relevant to diseases such as cancer and neurodegenerative disorders. The< strong>benzoxazine moiety, in particular, has been shown to interact with various protein targets, making it a valuable component in drug design.

The< strong>synthetic pathway for this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoxazine ring, while nucleophilic substitution reactions have been utilized to introduce the cyano and cyclopropyl groups. These synthetic strategies highlight the importance of innovative methodologies in accessing complex molecular structures.

One of the most compelling aspects of N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide is its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits< strong>antimicrobial and< strong>anti-inflammatory properties. These findings are particularly intriguing given the growing concern over antibiotic resistance and chronic inflammatory conditions. The ability of this molecule to interact with multiple biological targets suggests that it may have broad-spectrum therapeutic potential.

The< strong-pharmacokinetic profile of N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide is another critical factor that influences its viability as a drug candidate. Studies have shown that this compound exhibits favorable solubility and stability under physiological conditions, which are essential for effective drug delivery. Furthermore, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. Its complex molecular structure, coupled with its demonstrated biological activities, makes it a promising candidate for further development into a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in addressing some of the most pressing health challenges faced today.